![molecular formula C8H14ClNO2 B1465787 Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride CAS No. 1211510-15-4](/img/structure/B1465787.png)
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
Overview
Description
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a chemical compound with the CAS Number: 1211510-15-4 . It has a molecular weight of 191.66 and its IUPAC name is ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of 3-azabicyclo[3.1.0]hexane derivatives can be achieved through a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones . This gram-scale cyclopropanation reaction of maleimides provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .Molecular Structure Analysis
The InChI code for Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is 1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
The key step in the synthesis of 3-azabicyclo[3.1.0]hexane derivatives is the cyclopropanation reaction of maleimides . This reaction provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .Physical And Chemical Properties Analysis
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a solid substance . and is typically stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Pharmaceutical Drug Development
This compound is a saturated nitrogen heterocycle, which is a structure commonly found in pharmaceutical drugs. Its unique three-dimensional configuration allows it to orient key pharmacophores, making it valuable in drug discovery, especially for nonplanar molecular targets .
Synthesis of Nonplanar Molecules
The 3-azabicyclo[3.1.0]hexane scaffold of the compound provides a framework for the synthesis of nonplanar molecules. These structures are increasingly important in medicinal chemistry due to their potential to interact with complex biological targets .
Intermediate for Active Pharmaceuticals
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its role is crucial in creating APIs with precise three-dimensional structures required for specific drug actions .
Catalyst in Stereoselective Synthesis
The compound can be used in stereoselective synthesis processes, which are essential for creating substances with specific chirality—a key factor in the efficacy and safety of many drugs. It can help in obtaining either exo- or endo-3-azabicyclo[3.1.0]hexane derivatives .
Research on Nonplanar Drug Targets
Due to its nonplanar structure, this compound is used in research targeting nonplanar binding sites on proteins and enzymes. This can lead to the development of drugs with novel mechanisms of action .
Material Science Applications
While primarily used in pharmaceutical contexts, the compound’s unique structure also makes it a candidate for material science research, where its properties could be utilized in the development of new materials with specific characteristics .
Safety and Hazards
properties
IUPAC Name |
ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXWRYLHEANOST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2C1CNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.